molecular formula C7H11ClSSi B8657816 (3-Chlorothiophen-2-yl)trimethylsilane

(3-Chlorothiophen-2-yl)trimethylsilane

Cat. No.: B8657816
M. Wt: 190.77 g/mol
InChI Key: MYECGOOHWUKLCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Chlorothiophen-2-yl)trimethylsilane is a useful research compound. Its molecular formula is C7H11ClSSi and its molecular weight is 190.77 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11ClSSi

Molecular Weight

190.77 g/mol

IUPAC Name

(3-chlorothiophen-2-yl)-trimethylsilane

InChI

InChI=1S/C7H11ClSSi/c1-10(2,3)7-6(8)4-5-9-7/h4-5H,1-3H3

InChI Key

MYECGOOHWUKLCY-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C1=C(C=CS1)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound was prepared according to the procedure described in WO9412505. To a solution of 3-chlorothiophene (7.00 g, 59.0 mmol) in 60 mL anhydrous THF under nitrogen was added n-butyllithium, 2.5 M in hexanes (23.6 ml, 59.0 mmol) dropwise from a plastic syringe over 15 min. The reaction became cloudy with a white ppt. The reaction was allowed to stir for 40 min, at which point trimethylsilyl chloride (8.24 ml, 64.9 mmol) was added dropwise via syringe over 5 min. The mixture was allowed to stir for 10 min, and was then warmed to 0° C. for 10 min, and 7 mL water and 35 mL brine were added. The mixture was diluted with EtOAc, and the layers separated. The aqueous layer was extracted once with EtOAc. The combined organics were dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo to give (3-chlorothiophen-2-yl)trimethylsilane as a yellow oil.
Quantity
7 g
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
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[Compound]
Name
hexanes
Quantity
23.6 mL
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reactant
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Quantity
60 mL
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solvent
Reaction Step One
Quantity
8.24 mL
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reactant
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7 mL
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reactant
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brine
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35 mL
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solvent
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0 (± 1) mol
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solvent
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Synthesis routes and methods II

Procedure details

To 3-chlorothiophene (5.0 g, 42.16 mmol), dissolved in 50 mL of tetrahydrofuran stirring at -72° C. (acetone/dry ice bath), was added 16.8 ml of 2.5M hexane solution of n-butyllithium over a 15 minute period. The reaction temperature was maintained below -70° C. during the addition. Soon after complete addition of the n-butyllithium a white precipitate formed. After 40 minutes of stirring below -70° C., 5.88 mL of chlorotrimethylsilane was slowly added over a 5 minute period. After addition the solution momentarily became clear before turning cloudy again by the formation of lithium chloride by-product. After 10 minutes the reaction solution was warmed to 0° C. At 0° C. 5 mL of water followed by 25 mL of brine was added to quench the reaction. The aqueous solution was then extracted with ethyl acetate (2×30 mL). The organic extract was dried (Na2SO4), filtered and evaporated to 8.0 g of title compound as a clear oil.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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16.8 mL
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solvent
Reaction Step One
Quantity
5 g
Type
reactant
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Name
acetone dry ice
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0 (± 1) mol
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reactant
Reaction Step Two
Quantity
50 mL
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solvent
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0 (± 1) mol
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5.88 mL
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reactant
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0 (± 1) mol
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reactant
Reaction Step Five
Name
brine
Quantity
25 mL
Type
solvent
Reaction Step Six
Name
Quantity
5 mL
Type
solvent
Reaction Step Seven

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